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The pursuit of a carbon-neutral future has catalyzed significant advancements in zero-emission
mobility, with a strong focus on hydrogen-based technologies and advanced energy storage
systems. Nanofibrous materials, characterized by their high surface-area-to-volume ratio,
tunable porosity, and unique one-dimensional structure, have emerged as promising
candidates to enhance the efficiency, durability, and performance of these clean energy
technologies.[1][2] This document provides a detailed overview of the application of
nanofibrous materials in hydrogen production, storage, and fuel cells, as well as in other facets
of zero-emission mobility such as lithium-ion batteries and supercapacitors. Detailed
experimental protocols and quantitative performance data are presented to guide researchers
in this burgeoning field.

Hydrogen Production: Electrocatalytic and
Photocatalytic Applications

Nanofibrous materials offer a unique scaffold for catalysts used in hydrogen production,
primarily through the hydrogen evolution reaction (HER) in water electrolysis and photocatalytic
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water splitting. Their high surface area maximizes the exposure of active catalytic sites, while
their porous structure facilitates efficient mass transport of reactants and products.[2][3]

Electrocatalytic Hydrogen Evolution Reaction (HER)

Electrospun nanofibers, particularly those based on carbon, can serve as excellent supports for
noble and non-noble metal electrocatalysts.[4][5] The one-dimensional nature of these fibers
can enhance electron transport, while their composition and morphology can be tuned to
optimize catalytic activity.[4]

Quantitative Data for Nanofibrous HER Electrocatalysts:

Overpotential

Catalyst Tafel Slope
Electrolyte @ 10 mAcm™2 Reference
System (mV dec™)
(mV)
Porous NiMo
solid-solution Alkaline 28 48.0 [3]

alloy nanofiber

RuNi-NCNFs
(Nitrogen-doped
carbon o
) ) Acidic 35 30 [3]
nanofibers with
RU/Ni

nanoparticles)

RuNi-NCNFs
(Nitrogen-doped
carbon )
] ) Alkaline 23 29 [3]
nanofibers with
Ru/Ni

nanoparticles)

Amorphous

RhCo alloy

nanotubes in Acidic 22 24.1 [3]
carbon

nanofibers
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Photocatalytic Hydrogen Production

In photocatalysis, nanofibrous materials can act as hosts for semiconductor photocatalysts,
such as TiO2, ZnO, and SrTiO3, preventing their agglomeration and enhancing light
absorption.[1] The high surface area of nanofibers allows for a greater interface between the
photocatalyst and the aqueous environment, promoting the generation of electron-hole pairs for
water splitting.[1] Donor/acceptor (D/A) heterojunctions within nanofibers have been shown to
significantly increase photocatalytic efficiency by enhancing exciton dissociation.[6]

Quantitative Data for Nanofibrous Photocatalysts in Hydrogen Production:

H2 Evolution

Photocatalyst Sacrificial Quantum Yield
Rate (mmol g—* Reference
System Agent h-1) (%)
D/A-based
nanofibers (0.8 Not specified 24.38 - [6]

pum diameter)

Polymer-based

nanofibers with Not specified 244.314 4.0 [7]
Cobalt catalyst
Co0O/C0304 66.9 (mmol

i Methanol/water - [8]
nanofibers Hz/gcat-s)

Cd-doped TiO2
19.7

nanofibers (2 Not specified ] - 9]
(ml/gcat-min)
wit%0)

Experimental Protocol: Fabrication of TiO2 Nanofibers for Photocatalytic Hydrogen Evolution[9]

» Solution Preparation: Prepare a spinning solution by dissolving poly(vinylpyrrolidone) (PVP)
and a titanium precursor, such as titanium(lV) butoxide, in a suitable solvent like methanol.
Acetylacetone can be added as a stabilizer.

o Electrospinning:

o Load the prepared solution into a syringe fitted with a metallic needle.
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o Apply a high voltage (e.g., 16 kV) between the needle tip and a grounded collector placed
at a specific distance (e.g., 10 cm).

o Maintain a constant solution feed rate (e.g., 0.5 mL/h) to eject a continuous jet.

o As the solvent evaporates, TiO2/PVP composite fibers are deposited on the collector.

o Calcination:
o Collect the as-spun composite nanofiber mat.

o Calcine the mat in a furnace at a specific temperature (e.g., 450 °C) in air to remove the
PVP and crystallize the TiOz into the desired phase (e.g., anatase).

e Characterization:

o Analyze the morphology and diameter of the nanofibers using Scanning Electron
Microscopy (SEM).

o Determine the crystal structure using X-ray Diffraction (XRD).

o Evaluate the photocatalytic activity by measuring hydrogen evolution in a reactor under
light irradiation.

Logical Workflow for Nanofiber-Enhanced Photocatalytic Hydrogen Production:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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